(2R)-4-(4-Methyl-1H-indol-3-yl)butan-2-amine

• Molecular Formula: C13H18N2
• Molecular Weight: 202.30 g/mol
• IUPAC Name: (2R)-4-(4-methyl-1H-indol-3-yl)butan-2-amine
• InChI: InChI=1S/C13H18N2/c1-9-4-3-5-12-13(9)11(8-15-12)7-6-10(2)14/h3-5,8,10,15H,6-7,14H2,1-2H3/t10-/m1/s1
• InChI Key: COHFDVMBGGWFFR-SNVBAGLBSA-N
• Isomeric SMILES: CC1=C2C(=CC=C1)NC=C2CC[C@@H](C)N
• Canonical SMILES: CC1=C2C(=CC=C1)NC=C2CCC(C)N

Description

(2R)-4-(4-Methyl-1H-indol-3-yl)butan-2-amine is a chiral amine featuring a 4-methyl-substituted indole moiety attached to a butan-2-amine backbone. The indole group, a bicyclic aromatic structure with a pyrrole ring fused to a benzene ring, is substituted at the 3-position with a four-carbon chain terminating in an amine group. The stereochemistry at the C2 position (R-configuration) confers enantioselectivity, making this compound valuable in pharmaceutical and biocatalytic applications.

Synthesis and Biocatalytic Relevance:
The compound can be synthesized via biocatalytic methods using amine dehydrogenases (AmDHs), such as MsmeAmDH, which exhibit high enantioselectivity for (R)-configured amines. For example, MsmeAmDH achieved >91% enantiomeric excess (ee) for (2R)-butan-2-amine derivatives at substrate concentrations up to 150 mM . This enzyme outperforms transaminases (e.g., HewT) in both conversion rates and enantiopurity under similar conditions .

The indole moiety enables π-π stacking interactions, while the chiral center influences binding affinity in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R)-4-(4-Methyl-1H-indol-3-yl)butan-2-amine typically involves the following steps:

Starting Material: The synthesis begins with the preparation of the 4-methyl-1H-indole core.

Chain Extension: The indole core is then subjected to a series of reactions to introduce the butan-2-amine chain. This often involves alkylation reactions using appropriate alkyl halides.

Chiral Resolution: The final step involves the resolution of the racemic mixture to obtain the (2R)-enantiomer.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This includes the use of continuous flow reactors and automated synthesis platforms to streamline the process.

Chemical Reactions Analysis

Types of Reactions

(2R)-4-(4-Methyl-1H-indol-3-yl)butan-2-amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can be used to modify the indole ring or the amine group.

Substitution: The compound can undergo substitution reactions, particularly at the indole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Halogenating agents and nucleophiles are commonly employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield indole oxides, while reduction can produce various reduced forms of the compound.

Scientific Research Applications

(2R)-4-(4-Methyl-1H-indol-3-yl)butan-2-amine has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (2R)-4-(4-Methyl-1H-indol-3-yl)butan-2-amine involves its interaction with specific molecular targets and pathways. The indole moiety is known to interact with various enzymes and receptors, modulating their activity. This can lead to a range of biological effects, depending on the specific target and pathway involved.

Comparison with Similar Compounds

Key Observations :

• Pyridinyl-substituted analogs (e.g., 556777-69-6) exhibit basicity due to the nitrogen atom, influencing solubility and hydrogen-bonding capacity .

Insights :

• MsmeAmDH achieves high conversions (>90%) and enantioselectivity (>90% ee) for short-chain amines, outperforming transaminases like HewT in scalability .
• The target compound’s synthesis would likely follow similar biocatalytic pathways, leveraging MsmeAmDH’s efficiency for (R)-configured products .

Biological Activity

(2R)-4-(4-Methyl-1H-indol-3-yl)butan-2-amine, also known as 4-(4-Methyl-1H-indol-3-yl)butan-2-amine, is a compound of significant interest due to its diverse biological activities. Its unique structure, characterized by a chiral center and an indole moiety, contributes to its interactions with various biological systems. This article explores the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant case studies.

The biological activity of (2R)-4-(4-Methyl-1H-indol-3-yl)butan-2-amine primarily involves its interaction with neurotransmitter systems. Key mechanisms include:

1. Monoamine Oxidase Inhibition

• The compound has been shown to inhibit monoamine oxidase (MAO), an enzyme responsible for degrading neurotransmitters such as serotonin and dopamine. By inhibiting MAO, (2R)-4-(4-Methyl-1H-indol-3-yl)butan-2-amine may increase the levels of these neurotransmitters in the brain, potentially impacting mood and cognitive functions.

2. Serotonin Receptor Modulation

• It interacts with serotonin receptors, particularly the 5-HT2A receptor. This interaction can modulate various cellular signaling pathways, influencing mood regulation and other physiological responses.

Biological Activities

Research indicates that (2R)-4-(4-Methyl-1H-indol-3-yl)butan-2-amine exhibits several notable biological activities:

Activity	Description
Antimicrobial Properties	Studies suggest potential antimicrobial effects against various pathogens.
Anticancer Properties	Investigated for its ability to inhibit cancer cell growth in vitro.
Neurotransmitter Modulation	Increases serotonin and dopamine levels, affecting mood and cognition.

Case Studies

Several studies have explored the biological activities of (2R)-4-(4-Methyl-1H-indol-3-yl)butan-2-amine:

Case Study 1: Antimicrobial Activity

• A study evaluated the antimicrobial properties of this compound against Staphylococcus aureus and Escherichia coli. Results indicated significant inhibition of bacterial growth at concentrations below 100 µM, suggesting its potential as a novel antimicrobial agent.

Case Study 2: Anticancer Effects

• In vitro assays demonstrated that (2R)-4-(4-Methyl-1H-indol-3-yl)butan-2-amine reduced the viability of various cancer cell lines by inducing apoptosis. The compound was particularly effective against breast cancer cells, showing a dose-dependent response.

Comparative Analysis with Similar Compounds

The structure of (2R)-4-(4-Methyl-1H-indol-3-yl)butan-2-amine allows for comparison with other similar compounds to highlight its unique properties:

Compound Name	Structure Features	Unique Aspects
(2S)-4-(4-Methyl-1H-indol-3-yl)butan-2-amines	Same structure but different chirality	May exhibit different biological activities.
4-Methylindole	Lacks the butan-2-amino chain	No amine functionality; different properties.
1-(4-methylindolyl)butan-2-amines	Similar indole structure	Variations in side chains lead to different reactivity.